Cas no 1361552-94-4 (2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361552-94-4
• MF: C₁₁H₄Cl₅N
• MW: 327.421157836914
• CID: 4967922
• Update Time: 2025-10-29

2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl5N/c12-6-3-7(11(16)17-4-6)5-1-8(13)10(15)9(14)2-5/h1-4H
• InChI Key： HYJMFDHKOBJOTL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine

Professional Introduction to 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361552-94-4)

2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine, with the chemical formula C₁₀H₂Cl₆N, is a significant compound in the field of pharmaceutical and agrochemical research. Its unique structural properties make it a valuable intermediate in the synthesis of various biologically active molecules. This introduction provides an in-depth exploration of the compound's characteristics, applications, and recent advancements in its study.

The molecular structure of 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine features a pyridine core substituted with chlorine atoms at the 2 and 5 positions, and a 3-substituent that is a trichlorophenyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of multiple chlorine atoms enhances its reactivity, allowing for various functionalization strategies that are crucial in drug discovery and material science.

In recent years, 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine has garnered attention for its potential applications in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of novel compounds with therapeutic properties. One notable area of interest is its use in developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The compound's ability to interact with biological targets due to its chlorinated aromatic ring system has made it a focal point in structure-activity relationship (SAR) studies.

Recent studies have highlighted the compound's utility in designing small-molecule inhibitors that target specific enzymes involved in disease pathways. For instance, modifications to the pyridine ring and the trichlorophenyl group have led to the discovery of potent inhibitors with improved selectivity and reduced toxicity. These findings underscore the importance of 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine as a key intermediate in the development of next-generation pharmaceuticals.

The agrochemical industry has also recognized the potential of this compound. Its structural features make it suitable for developing novel pesticides and herbicides that are effective against resistant strains of pests. By leveraging its reactivity and stability, chemists have been able to create derivatives that exhibit enhanced biological activity while maintaining environmental safety profiles.

Synthetic methodologies for preparing 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine have been refined over time to achieve higher yields and purities. Modern synthetic approaches often involve multi-step reactions that require precise control over reaction conditions. Advances in catalytic processes have further improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for industrial applications.

The compound's stability under various conditions has been another area of focus. Research has demonstrated that it can be stored and handled under standard laboratory conditions without significant degradation. This stability is crucial for ensuring consistent quality in pharmaceutical formulations where purity is paramount.

In conclusion, 2,5-Dichloro-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361552-94-4) is a versatile and highly reactive compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features have enabled researchers to develop novel biologically active molecules that address various health challenges. As research continues to evolve, this compound is expected to play an even greater role in advancing chemical innovation across multiple industries.